Cas no 2470279-94-6 (rac-(1R,5S)-3-benzyl-1-phenyl-6lambda6-thia-3-azabicyclo3.2.0heptane-6,6-dione, cis)

• Product Name: rac-(1R,5S)-3-benzyl-1-phenyl-6lambda6-thia-3-azabicyclo3.2.0heptane-6,6-dione, cis
• CAS No: 2470279-94-6
• MF: C₁₈H₁₉NO₂S
• MW: 313.41396355629
• MDL: MFCD32711041
• CID: 5670130
• PubChem ID: 155819810
• Update Time: 2023-11-27

rac-(1R,5S)-3-benzyl-1-phenyl-6lambda6-thia-3-azabicyclo3.2.0heptane-6,6-dione, cis Chemical and Physical Properties

Names and Identifiers

• EN300-27102667
• (1S,5R)-3-Benzyl-1-phenyl-6lambda6-thia-3-azabicyclo[3.2.0]heptane 6,6-dioxide
• rac-(1R,5S)-3-benzyl-1-phenyl-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione
• 2470279-94-6
• rac-(1R,5S)-3-benzyl-1-phenyl-6lambda6-thia-3-azabicyclo3.2.0heptane-6,6-dione, cis

• MDL： MFCD32711041
• Inchi： 1S/C18H19NO2S/c20-22(21)14-18(16-9-5-2-6-10-16)13-19(12-17(18)22)11-15-7-3-1-4-8-15/h1-10,17H,11-14H2/t17-,18-/m0/s1
• InChI Key： XEXJXJKELGCJAP-ROUUACIJSA-N
• SMILES： S1(C[C@]2(C3C=CC=CC=3)CN(CC3C=CC=CC=3)C[C@H]12)(=O)=O

Computed Properties

• Exact Mass: 313.11365002g/mol
• Monoisotopic Mass: 313.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų